Cas no 1805101-15-8 (2,5-Bis(trifluoromethyl)-3-bromobenzamide)

• Product Name: 2,5-Bis(trifluoromethyl)-3-bromobenzamide
• CAS No: 1805101-15-8
• MF: C₉H₄BrF₆NO
• MW: 336.028582572937
• CID: 4794597
• Update Time: 2023-08-17

2,5-Bis(trifluoromethyl)-3-bromobenzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-3-bromobenzamide

• Inchi： 1S/C9H4BrF6NO/c10-5-2-3(8(11,12)13)1-4(7(17)18)6(5)9(14,15)16/h1-2H,(H2,17,18)
• InChI Key： YLOVFAINONEVGR-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CC(C(N)=O)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 328
• XLogP3: 3.3
• Topological Polar Surface Area: 43.1